Cas no 1160653-95-1 (3-Bromo-2-fluoro-6-hydroxybenzaldehyde)

• Product Name: 3-Bromo-2-fluoro-6-hydroxybenzaldehyde
• CAS No: 1160653-95-1
• MF: C₇H₄BrFO₂
• MW: 219.007864952087
• CID: 4976120
• PubChem ID: 57743354
• Update Time: 2026-02-27

3-Bromo-2-fluoro-6-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-6-hydroxybenzaldehyde
• 3-bromo-2-fluoro-6-hydroxy-benzaldehyde
• E91074
• SCHEMBL276448
• CS-0191302
• MFCD15528068
• BS-53177
• 1160653-95-1
• 5-Bromo-6-fluorosalicylaldehyde
• DB-424634
• FCZNTUDWVQSVHC-UHFFFAOYSA-N
• SY295726

• Inchi： 1S/C7H4BrFO2/c8-5-1-2-6(11)4(3-10)7(5)9/h1-3,11H
• InChI Key： FCZNTUDWVQSVHC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1F)O

Computed Properties

• Exact Mass: 217.93787g/mol
• Monoisotopic Mass: 217.93787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-2-fluoro-6-hydroxybenzaldehyde

3-Bromo-2-fluoro-6-hydroxybenzaldehyde (CAS No. 1160653-95-1): An Overview of Its Synthesis, Properties, and Applications in Chemical and Pharmaceutical Research

3-Bromo-2-fluoro-6-hydroxybenzaldehyde (CAS No. 1160653-95-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by the presence of a bromine atom, a fluorine atom, and a hydroxyl group on the benzene ring, along with an aldehyde functional group. These substituents contribute to its diverse reactivity and make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 3-bromo-2-fluoro-6-hydroxybenzaldehyde has been extensively studied, with several methods reported in the literature. One common approach involves the bromination of 2-fluoro-6-hydroxybenzaldehyde using bromine or N-bromosuccinimide (NBS) as the brominating agent. This method typically proceeds via electrophilic aromatic substitution, where the bromine atom replaces a hydrogen atom on the benzene ring. Another synthetic route involves the fluorination of 3-bromo-6-hydroxybenzaldehyde using fluorinating agents such as Selectfluor or diethylaminosulfur trifluoride (DAST). These methods offer high yields and good selectivity, making them suitable for large-scale production.

In terms of physical properties, 3-bromo-2-fluoro-6-hydroxybenzaldehyde is a solid at room temperature with a melting point ranging from 75 to 80°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's UV/Vis spectrum shows characteristic absorption bands due to the presence of the aromatic ring and the aldehyde functional group. These properties make it suitable for various analytical techniques, including UV/Vis spectroscopy and high-performance liquid chromatography (HPLC).

The reactivity of 3-bromo-2-fluoro-6-hydroxybenzaldehyde is influenced by its functional groups. The aldehyde group can undergo nucleophilic addition reactions, such as the formation of hemiacetals or acetals with alcohols. The hydroxyl group can participate in esterification reactions with carboxylic acids or acylation reactions with acyl chlorides. The bromine and fluorine substituents can also be selectively replaced through various substitution reactions, making this compound a valuable starting material for the synthesis of more complex molecules.

In medicinal chemistry, 3-bromo-2-fluoro-6-hydroxybenzaldehyde has shown promise as an intermediate in the synthesis of bioactive compounds. For example, it has been used to prepare derivatives that exhibit potent anti-inflammatory and anti-cancer activities. Recent studies have demonstrated that certain derivatives of this compound can selectively inhibit key enzymes involved in cancer cell proliferation and metastasis. Additionally, the presence of halogen substituents (bromine and fluorine) can enhance the lipophilicity and bioavailability of these derivatives, making them more effective as therapeutic agents.

In materials science, 3-bromo-2-fluoro-6-hydroxybenzaldehyde has been explored for its potential use in the development of functional materials. For instance, it can be used as a building block for the synthesis of polymers with unique optical and electronic properties. These polymers have applications in areas such as organic electronics, photovoltaics, and sensors. The versatility of this compound allows for fine-tuning of material properties through controlled polymerization techniques.

The environmental impact of 3-bromo-2-fluoro-6-hydroxybenzaldehyde is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal procedures should be followed to minimize any potential environmental risks. Research into greener synthetic methods for producing this compound is ongoing, with a focus on reducing waste generation and improving process efficiency.

In conclusion, 3-bromo-2-fluoro-6-hydroxybenzaldehyde (CAS No. 1160653-95-1) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure provides a platform for the development of novel bioactive compounds and functional materials. Ongoing research continues to uncover new possibilities for this versatile intermediate, making it an important molecule for scientists working in diverse fields.